Methyl 4-({[4-(isobutyrylamino)phenyl]amino}carbonyl)benzoate

• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol
• IUPAC Name: methyl 4-[[4-(2-methylpropanoylamino)phenyl]carbamoyl]benzoate
• InChI: InChI=1S/C19H20N2O4/c1-12(2)17(22)20-15-8-10-16(11-9-15)21-18(23)13-4-6-14(7-5-13)19(24)25-3/h4-12H,1-3H3,(H,20,22)(H,21,23)
• InChI Key: DSACJDOMASXGCP-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C(=O)OC

Description

Methyl 4-({[4-(isobutyrylamino)phenyl]amino}carbonyl)benzoate is a chemical compound that belongs to the class of benzoic acid derivatives. It is commonly used in scientific research for its potential applications in various fields such as medicine, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of Methyl 4-({[4-(isobutyrylamino)phenyl]amino}carbonyl)benzoate is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways involved in inflammation and cancer. It may also work by binding to specific receptors or proteins in cells.
Biochemical and physiological effects:
Methyl 4-({[4-(isobutyrylamino)phenyl]amino}carbonyl)benzoate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2). It has also been shown to induce apoptosis (programmed cell death) in cancer cells. Additionally, it has been shown to have antimicrobial activity against certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-({[4-(isobutyrylamino)phenyl]amino}carbonyl)benzoate in lab experiments is its potential to inhibit inflammation and cancer cell growth. It may also be useful as a fluorescent probe for imaging studies. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of Methyl 4-({[4-(isobutyrylamino)phenyl]amino}carbonyl)benzoate. One direction is to further investigate its potential anti-inflammatory, anti-cancer, and antimicrobial properties. Another direction is to study its potential use in drug delivery systems and as a fluorescent probe for imaging studies. Additionally, further research is needed to fully understand its mechanism of action.

Synthesis Methods

Methyl 4-({[4-(isobutyrylamino)phenyl]amino}carbonyl)benzoate can be synthesized through a series of chemical reactions. The starting material is 4-aminobenzoic acid, which is reacted with isobutyryl chloride to form 4-(isobutyrylamino)benzoic acid. This intermediate is then reacted with 4-aminobenzoyl chloride to form Methyl 4-({[4-(isobutyrylamino)phenyl]amino}carbonyl)benzoate.

Scientific Research Applications

Methyl 4-({[4-(isobutyrylamino)phenyl]amino}carbonyl)benzoate has potential applications in various scientific research fields. It has been studied for its potential anti-inflammatory, anti-cancer, and antimicrobial properties. It has also been studied for its potential use in drug delivery systems and as a fluorescent probe for imaging studies.